Cas no 102561-42-2 (2-Fluoro-4-isocyanato-1-methylbenzene)

2-Fluoro-4-isocyanato-1-methylbenzene structure
102561-42-2 structure
Product Name:2-Fluoro-4-isocyanato-1-methylbenzene
CAS No:102561-42-2
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD00037071
CID:125116
PubChem ID:2737398
Update Time:2025-09-28

2-Fluoro-4-isocyanato-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-fluoro-4-isocyanato-1-methyl-
    • 2-Fluoro-4-isocyanato-1-methylbenzene
    • 3-Fluoro-4-methylphenyl isocyanate
    • 3-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE
    • 2-fluoro-4-isocyanato-1-methylbenzene(SALTDATA: FREE)
    • 4-methyl-3-fluorophenyl isocyanate
    • 2-Fluoro-4-isocyanato-1-methyl-benze
    • Benzene, 2-fluoro-4-isocyanato-1-methyl- (9CI)
    • 3-Fluoro-4-methylphenylisocyanate97%
    • 3-Fluoro-4-methylphenyl isocyanate 97%
    • J-000719
    • SCHEMBL420468
    • EN300-146755
    • 1-fluoro-5-isocyanato-2-methyl-benzene
    • FWRCOINKYLERQL-UHFFFAOYSA-N
    • 2-fluoro-4isocyanato-1-methylbenzene
    • AKOS000184634
    • 102561-42-2
    • FT-0615697
    • BB 0262822
    • 3-fluoro-4-methylphenylisocyanate
    • Benzene, 2-fluoro-4-isocyanato-1-methyl-
    • DTXSID101298356
    • MFCD00037071
    • 3-Fluoro-4-methylphenyl isocyanate, 98%
    • PS-10287
    • ALBB-003044
    • STK502564
    • 2-fluoro-4-isocyanato-1-methyl-benzene
    • MDL: MFCD00037071
    • Inchi: 1S/C8H6FNO/c1-6-2-3-7(10-5-11)4-8(6)9/h2-4H,1H3
    • InChI Key: FWRCOINKYLERQL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C)N=C=O

Computed Properties

  • Exact Mass: 151.04300
  • Monoisotopic Mass: 151.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.175 g/mL at 25 °C(lit.)
  • Boiling Point: 187-192 °C(lit.)
  • Flash Point: 175 °F
  • Refractive Index: n20/D 1.516(lit.)
  • PSA: 29.43000
  • LogP: 2.10140
  • Solubility: Not determined

2-Fluoro-4-isocyanato-1-methylbenzene Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xn Xi
  • Safety Term:S26-S36
  • HazardClass:IRRITANT
  • Risk Phrases:R20/21/22; R36/37/38
  • Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2-Fluoro-4-isocyanato-1-methylbenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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